N-(4-Oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)-2-(2-oxo-10-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),8-dien-12-yl)acetamide
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Description
N-(4-Oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)-2-(2-oxo-10-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),8-dien-12-yl)acetamide is a useful research compound. Its molecular formula is C18H19N5O3S2 and its molecular weight is 417.5. The purity is usually 95%.
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Scientific Research Applications
Ring Contraction of Bridgehead Sultams
- Research by (Dura & Paquette, 2006) explores the ring contraction of sultams, a process relevant to the structural manipulation of complex molecules like the one . This study indicates that substituents can significantly influence the electronic rebonding pathways in these systems.
Synthesis of Heterocyclic Compounds
Synthesis of Heterocyclic Compounds
- Research led by (Shafiee & Shekarchi, 2002) discusses the preparation of fused tricyclic compounds, highlighting methods relevant to the synthesis of complex heterocycles similar to the target compound.
Novel Synthesis of Triazolobenzodiazepine Analogues
- A study by (Asgari et al., 2019) describes an efficient synthesis approach for triazolobenzodiazepine analogues, demonstrating advanced techniques in constructing intricate molecular frameworks.
Pharmaceutical Applications
Ultra-Short Acting Hypnotic Synthesis and Evaluation
- The synthesis and biological evaluation of ultra-short-acting hypnotics, such as those reported by (El-Subbagh et al., 2008), are relevant for understanding potential pharmaceutical applications of similar complex heterocycles.
Antimicrobial Activities
Antimicrobial Activity of Synthesized Derivatives
- Research by (Al-Sultani & Al-lami, 2021) investigates the antimicrobial properties of newly synthesized compounds, including those with heterocyclic structures, which is pertinent for exploring potential antimicrobial uses of the compound .
Advanced Synthesis Techniques
Total Synthesis of Complex Molecules
- The total synthesis of complex molecules, as illustrated in the work of (Downing, Aguilar, & Meyers, 1999), showcases advanced techniques in synthetic chemistry that could be applicable to the synthesis of the target compound.
properties
IUPAC Name |
N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)-2-(2-oxo-10-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),8-dien-12-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O3S2/c24-13(22-17-20-12-5-2-6-19-15(25)14(12)28-17)7-9-8-27-18-21-11-4-1-3-10(11)16(26)23(9)18/h9H,1-8H2,(H,19,25)(H,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBIDOZPHFBTMOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)N=C3N(C2=O)C(CS3)CC(=O)NC4=NC5=C(S4)C(=O)NCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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